1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-[(2,3-dichlorophenyl)methyl]-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H7Cl2F3N2O2/c13-7-3-1-2-6(10(7)14)5-19-8(11(20)21)4-9(18-19)12(15,16)17/h1-4H,5H2,(H,20,21)
• InChI Key: DAXKPCCPHVPFTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CN2C(=CC(=N2)C(F)(F)F)C(=O)O
• Molecular Formula: C12H7Cl2F3N2O2
• Molecular Weight: 339.09 g/mol

Description

1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid, also known as DCTA, is a pyrazole derivative that has been extensively studied for its potential use in scientific research. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 340.67 g/mol.

Mechanism of Action

The mechanism of action of 1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid involves its ability to bind to specific enzymes and inhibit their activity. This results in a reduction in the production of inflammatory mediators, which can help to alleviate inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including its ability to inhibit the production of inflammatory mediators, reduce pain and inflammation, and improve immune function. It has also been shown to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid in lab experiments is its ability to selectively inhibit specific enzymes and pathways, which can help to elucidate the role of these molecules in biological systems. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid. One area of interest is its potential use in the development of new anti-inflammatory drugs, as well as its potential use in the treatment of other conditions, such as cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects in humans.

Synthesis Methods

The synthesis of 1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid involves the reaction of 2,3-dichlorobenzylamine with trifluoroacetic anhydride and 1H-pyrazole-5-carboxylic acid in the presence of a catalyst. The reaction proceeds through a series of intermediate steps and results in the formation of this compound as the final product.

Scientific Research Applications

1-(2,3-Dichlorobenzyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of specific enzymes and pathways in biological systems. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 and 5-lipoxygenase, which are involved in the production of inflammatory mediators.